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Compound of Interest

Compound Name: Metahexamide
CAS No.: 565-33-3
Cat. No.: B1676324
Get Quote
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In-Depth Technical Guide: Metahexamide

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

Chemical Name: 1-(3-amino-4-methylphenyl)sulfonyl-3-cyclohexylurea
CAS Number: 565-33-3
Molecular Formula: C1aH21N303S

Metahexamide is a first-generation sulfonylurea compound that has been studied for its anti-
diabetic properties.[1][2] As a member of the sulfonylurea class, its primary mechanism of
action involves the stimulation of insulin secretion from pancreatic (3-cells. This technical guide
provides a comprehensive overview of the available technical data on Metahexamide,
including its physicochemical properties, mechanism of action, and relevant experimental
protocols.
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Physicochemical and Pharmacokinetic Properties

A summary of the known physicochemical and limited pharmacokinetic parameters for
Metahexamide is presented below.

Property Value Reference(s)
Molecular Weight 311.4 g/mol [2]
Melting Point 151°C
pKa (predicted) 5.49+£0.10
Solubility \r:lrilzlri]i:\.tly soluble in
Cmax Data not available
Tmax Data not available
AUC Data not available
Expected to be metabolized in
Metabolism the liver, similar to other [3114]

sulfonylureas.

_ Likely excreted via urine,
Excretion o [3114]
similar to other sulfonylureas.

Mechanism of Action: Targeting the KATP Channel

The hypoglycemic effect of Metahexamide is achieved through its interaction with the ATP-
sensitive potassium (KATP) channels in the plasma membrane of pancreatic (3-cells.[5] This
interaction initiates a cascade of events leading to insulin exocytosis.

Signaling Pathway

The binding of Metahexamide to the sulfonylurea receptor 1 (SUR1) subunit of the KATP
channel is the critical first step.[5][6] This binding event induces closure of the channel, altering
the membrane potential of the B-cell.
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Figure 1. Signaling pathway of Metahexamide-induced insulin release.

Experimental Protocols
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While specific experimental data for Metahexamide is limited, the following protocols are
standard for assessing the activity of sulfonylurea compounds.

KATP Channel Activity Assessment using Patch-Clamp
Electrophysiology

This protocol is designed to measure the effect of sulfonylureas on the activity of KATP
channels in isolated pancreatic -cells or cell lines expressing the channel.
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Figure 2. Workflow for patch-clamp analysis of KATP channel activity.

SUR1 Binding Assay

This radioligand binding assay quantifies the affinity of a sulfonylurea compound for the SUR1
subunit.
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Figure 3. Workflow for SURL1 binding assay.
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Efficacy and Safety

Due to the limited availability of recent clinical trial data for Metahexamide, a comprehensive
summary of its efficacy and safety profile is not possible at this time. Early clinical studies from
the 1960s suggested its potential in treating diabetes mellitus, however, detailed modern
clinical trial data, including specific HbAlc reduction and a full adverse event profile, are not
readily available in the public domain.[7]

Conclusion

Metahexamide is a first-generation sulfonylurea with a well-understood mechanism of action
involving the inhibition of KATP channels in pancreatic (3-cells. While its basic chemical and
physical properties are known, there is a significant lack of modern, quantitative data regarding
its pharmacokinetics, clinical efficacy, and safety in human subjects. The experimental
protocols provided in this guide offer a framework for researchers to further investigate the
properties of Metahexamide and similar compounds. Further research is warranted to fully
characterize its therapeutic potential and safety profile according to current standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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